![molecular formula C16H20ClF3N2O B2781506 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclooctylacetamide CAS No. 439097-23-1](/img/structure/B2781506.png)
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclooctylacetamide
Description
The compound “2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclooctylacetamide” is a derivative of 2-Chloro-5-(trifluoromethyl)pyridine . It is a complex organic compound that contains a pyridine ring substituted with a trifluoromethyl group and a chlorine atom .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCl.NCCSc1ncc (cc1Cl)C (F) (F)F . This indicates the presence of a pyridine ring substituted with a trifluoromethyl group and a chlorine atom . Physical and Chemical Properties Analysis
The compound is a solid with a molecular weight of 224.61 . Its empirical formula is C8H8ClF3N2 . Other physical and chemical properties such as melting point, boiling point, and solubility are not mentioned in the retrieved sources.Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target various enzymes and receptors, influencing their function and leading to a range of biological effects .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets by forming bonds and altering their normal function .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to downstream effects that can alter cellular processes .
Result of Action
Similar compounds have been known to induce a range of effects at the molecular and cellular level .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . .
Properties
IUPAC Name |
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclooctylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClF3N2O/c17-13-8-11(16(18,19)20)10-21-14(13)9-15(23)22-12-6-4-2-1-3-5-7-12/h8,10,12H,1-7,9H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMKFYLCAHNORGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)NC(=O)CC2=C(C=C(C=N2)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClF3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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